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Compound of Interest

Compound Name: Diallyl 2,2'-oxydiethyl dicarbonate

Cat. No.: B1669595 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is paramount to ensuring a safe laboratory environment and

maintaining regulatory compliance. This guide provides essential safety and logistical

information for the proper disposal of Diallyl 2,2'-oxydiethyl dicarbonate (CAS No. 142-22-3),

a monomer used in the production of polymer resins.

Hazard Identification and Safety Precautions
Diallyl 2,2'-oxydiethyl dicarbonate presents several hazards that must be managed

throughout its lifecycle in the laboratory, including disposal. It is harmful if swallowed, causes

skin irritation, and is very toxic to aquatic life.[1][2] All handling should occur in a chemical fume

hood.[3]
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Hazard Statement GHS Classification Precautionary Measures

Harmful if swallowed
Acute toxicity, Oral (Category

4)

Do not eat, drink or smoke

when using this product. If

swallowed, call a poison center

or doctor if you feel unwell.

Rinse mouth.[1][2]

Causes skin irritation Skin irritation (Category 2)

Wear protective gloves and

clothing. If on skin, wash with

plenty of water. If skin irritation

occurs, get medical

advice/attention. Take off

contaminated clothing and

wash it before reuse.[1][2]

Very toxic to aquatic life

Hazardous to the aquatic

environment, acute hazard

(Category 1)

Avoid release to the

environment. Collect spillage.

[1][2]

Combustible
Not classified, but noted as a

hazard

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources.[3]

[4]

Personal Protective Equipment (PPE)
When handling Diallyl 2,2'-oxydiethyl dicarbonate, especially during disposal procedures,

the following personal protective equipment is mandatory:

Eye Protection: Chemical splash goggles that comply with OSHA regulations.[3]

Hand Protection: Chemical-resistant gloves.[1][3]

Skin and Body Protection: Impervious clothing and boots to prevent repeated or prolonged

skin contact.[3]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA approved respirator.[2][3]
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Step-by-Step Disposal Procedure
The disposal of Diallyl 2,2'-oxydiethyl dicarbonate must be conducted in a manner that

mitigates its hazards and complies with all applicable local, state, and federal regulations.

1. Waste Collection:

Collect waste Diallyl 2,2'-oxydiethyl dicarbonate in a designated, properly labeled, and
tightly sealed container.[3]
Ensure the container is compatible with the chemical and will not degrade.
Store the waste container in a cool, dry, and dark location away from incompatible materials
and ignition sources.[3]

2. Handling Spills and Contaminated Materials:

In the event of a spill, evacuate and ventilate the area immediately.[3]
Wear the appropriate PPE as outlined above.
Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth). Do not
use combustible materials like sawdust.
Carefully sweep or scoop up the absorbed material and place it into a designated hazardous
waste container.[3]
Wash the contaminated surfaces with soap and water.[3]
Prevent the chemical from entering drains or waterways, as it is very toxic to aquatic life.[1]
[5]

3. Final Disposal:

Dispose of the waste container and its contents through a licensed and approved hazardous
waste disposal facility.[2][5]
The recommended method of disposal is often through an industrial combustion plant.[1]
It is critical to consult with your institution's Environmental Health and Safety (EHS)
department and local environmental regulatory agencies to ensure compliance with all
disposal regulations.[6]

Experimental Workflow for Disposal
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Caption: Workflow for the safe disposal of Diallyl 2,2'-oxydiethyl dicarbonate.
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Logical Relationship of Safety and Disposal Steps
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Caption: Interrelation of hazard assessment, safety measures, and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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